Cas no 482646-87-7 (<br>2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthal en-1-yl-acetamide)

• Product Name: <br>2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthal en-1-yl-acetamide
• CAS No: 482646-87-7
• MF: C₂₁H₁₈N₄O₂S
• MW: 390.458222866058
• CID: 3073408
• PubChem ID: 1076942
• Update Time: 2025-10-29

<br>2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthal en-1-yl-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthal en-1-yl-acetamide
• 2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthalen-1-yl-acetamide
• 2-((5-(4-Hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(naphthalen-1-yl)acetamide
• 2-{[5-(4-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-naphthalen-1-ylacetamide
• 482646-87-7
• 2-{[5-(4-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide
• AKOS000578151
• AG-690/40698766

• MDL： MFCD02228405
• Inchi： 1S/C21H18N4O2S/c1-25-20(15-9-11-16(26)12-10-15)23-24-21(25)28-13-19(27)22-18-8-4-6-14-5-2-3-7-17(14)18/h2-12,26H,13H2,1H3,(H,22,27)
• InChI Key： AWBSRLLBOZRIKK-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC2C=CC=CC1=2)=O)C1=NN=C(C2C=CC(=CC=2)O)N1C

Computed Properties

• Exact Mass: 390.11504700Da
• Monoisotopic Mass: 390.11504700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on <br>2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthal en-1-yl-acetamide

2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthalen-1-yl-acetamide (CAS No. 482646-87-7): A Comprehensive Overview

2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthalen-1-yl-acetamide (CAS No. 482646-87-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of triazoles and features a unique structural combination of a naphthyl group and a hydroxyphenyl moiety, which contributes to its distinct pharmacological properties.

The chemical structure of 2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthalen-1-yl-acetamide is characterized by a central triazole ring linked to a sulfanyl group, which is further attached to a 4-hydroxyphenyl moiety. The naphthyl group is connected via an acetamide linkage, providing the molecule with a high degree of structural complexity and functional versatility. This intricate structure has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications.

Recent research has highlighted the potential of 2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-naphthalen-1-y-lacetamide in various therapeutic areas. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-[5-(4-Hydroxy-phenyl)-4-methyl-4H-[1,2,4]triazol-3-y-lsulfanyl]-N-naphthalen-1-y-lacetamide has also been studied for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-[5-(4-Hydroxy-phe-nyl)-4-methyl-4H-[1,2,4]triazol-3-y-lsulfanyl]-N-naphthalen-1-y-lacetamide have also been extensively investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical models, which is a crucial factor for its potential clinical application.

The structural features of 2-[5-(4-Hydroxy-phe-nyl)-4-methyl-4H-[1,2,4]triazol-3-y-lsulfanyl]-N-naphthalen-1-y-lacetamide have also been explored for their role in enhancing its biological activity. The presence of the hydroxyphenyl group has been shown to contribute to the compound's ability to interact with specific protein targets involved in inflammation and cancer. Furthermore, the naphthyl group provides additional hydrophobic interactions that enhance the compound's binding affinity and selectivity.

In conclusion, 2-[5-(4-Hydroxy-phe-nyl)-4-methyl-4H-[1,2,4]triazol-3-y-lsulfanyl]-N-naphthalen-1-y-lacetamide (CAS No. 482646-87-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the treatment of inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.